Cas no 2229533-66-6 (4-(5-chloro-2-ethoxyphenyl)butan-2-ol)

• Product Name: 4-(5-chloro-2-ethoxyphenyl)butan-2-ol
• CAS No: 2229533-66-6
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• CID: 6059355
• PubChem ID: 165709728
• Update Time: 2025-10-25

4-(5-chloro-2-ethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-ethoxyphenyl)butan-2-ol
• EN300-1995641
• 2229533-66-6

• Inchi： 1S/C12H17ClO2/c1-3-15-12-7-6-11(13)8-10(12)5-4-9(2)14/h6-9,14H,3-5H2,1-2H3
• InChI Key： CJKGKOLIPDSIIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCC(C)O)OCC

Computed Properties

• Exact Mass: 228.0917075g/mol
• Monoisotopic Mass: 228.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(5-chloro-2-ethoxyphenyl)butan-2-ol

Chemical Profile of 4-(5-chloro-2-ethoxyphenyl)butan-2-ol (CAS No. 2229533-66-6)

4-(5-chloro-2-ethoxyphenyl)butan-2-ol, identified by its Chemical Abstracts Service number 2229533-66-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of phenylbutanols, characterized by a butyl chain attached to a phenyl ring, which is further substituted with chloro and ethoxy groups. Such structural motifs are often explored for their potential biological activity, making this compound a subject of interest in medicinal chemistry research.

The molecular structure of 4-(5-chloro-2-ethoxyphenyl)butan-2-ol consists of a butan-2-ol backbone, which provides a flexible aliphatic segment, and a phenyl ring substituted at the 5-position with a chlorine atom and at the 2-position with an ethoxy group. This particular arrangement of substituents can influence the compound's solubility, metabolic stability, and interaction with biological targets. The presence of both electron-withdrawing (chloro) and electron-donating (ethoxy) groups on the aromatic ring can modulate the electronic properties of the molecule, potentially affecting its binding affinity to enzymes or receptors.

In recent years, there has been a growing interest in phenylbutanol derivatives as pharmacological agents due to their ability to interact with various biological systems. The substitution pattern in 4-(5-chloro-2-ethoxyphenyl)butan-2-ol suggests that it may exhibit properties suitable for applications in drug discovery. For instance, the butan-2-ol moiety is commonly found in compounds that exhibit sedative or anxiolytic effects, while the aromatic ring can serve as a scaffold for targeting specific enzymes or receptors involved in neurological or inflammatory pathways.

Recent studies have begun to explore the potential of phenylbutanol derivatives in modulating neurotransmitter systems. Specifically, compounds with similar structural features to 4-(5-chloro-2-ethoxyphenyl)butan-2-ol have been investigated for their interactions with serotonin receptors, which play a crucial role in regulating mood, sleep, and appetite. The chloro and ethoxy substituents on the phenyl ring may influence the compound's selectivity for different serotonin receptor subtypes, such as 5-HT1A, 5-HT2A, or 5-HT3 receptors. This selectivity is critical for developing drugs with targeted therapeutic effects while minimizing side effects.

Moreover, the metabolic stability of 4-(5-chloro-2-ethoxyphenyl)butan-2-ol is an important consideration in drug development. The butan-2-ol group can be susceptible to oxidation by cytochrome P450 enzymes, which could lead to rapid degradation and reduced bioavailability. However, the presence of electron-withdrawing groups like chlorine can potentially slow down metabolic processes, enhancing the compound's half-life. Understanding these metabolic pathways is essential for optimizing dosing regimens and predicting potential drug-drug interactions.

Another area of interest is the potential anti-inflammatory properties of 4-(5-chloro-2-ethoxyphenyl)butan-2-ol. Phenylbutanol derivatives have been shown to interact with inflammatory mediators and signaling pathways, making them candidates for treating conditions such as arthritis or inflammatory bowel disease. The chloro substituent on the aromatic ring may enhance binding affinity to inflammatory enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in producing pro-inflammatory molecules. Further research is needed to elucidate the exact mechanisms through which this compound exerts its anti-inflammatory effects.

The synthesis of 4-(5-chloro-2-ethoxyphenyl)butan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and subsequent functional group transformations to introduce the chloro and ethoxy groups at specific positions on the phenyl ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher selectivity and efficiency in constructing complex molecular architectures.

In conclusion,4-(5-chloro - 2 - eth oxyphen yl )b ut an - 2 - ol (C AS N o . 22 29533 - 66 - 6) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to interact with neurotransmitter systems and inflammatory pathways makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for phenylbutanol derivatives,4-(5-chloro - 2 - eth oxyphen yl )b ut an - 2 - ol may play a significant role in addressing unmet medical needs across various therapeutic areas.